Cas no 22515-30-6 (Methyl 4-(Trimethylsilyl)benzoate)

• Product Name: Methyl 4-(Trimethylsilyl)benzoate
• CAS No: 22515-30-6
• MF: C₁₁H₁₆O₂Si
• MW: 208.329044342041
• MDL: MFCD22682799
• CID: 851041
• PubChem ID: 10889128
• Update Time: 2025-10-19

Methyl 4-(Trimethylsilyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(Trimethylsilyl)benzoate
• Benzoic acid, 4-(trimethylsilyl)-, methyl ester
• methyl 4-trimethylsilylbenzoate
• 4-methoxycarbonylphenyltrimethylsilane
• p-Methoxycarbonyl-phenyltrimethylsilan
• DTXSID60447250
• AKOS027256915
• DB-255234
• SY022239
• AS-76273
• 22515-30-6
• CS-0449784
• EN300-7471200
• XAA51530
• MFCD22682799
• AC5665
• SCHEMBL254228
• C11H16O2Si
• Methyl4-(Trimethylsilyl)benzoate

• MDL： MFCD22682799
• Inchi： 1S/C11H16O2Si/c1-13-11(12)9-5-7-10(8-6-9)14(2,3)4/h5-8H,1-4H3
• InChI Key： AYLOVBNEYSUPQC-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)C1C=CC(C(=O)OC)=CC=1

Computed Properties

• Exact Mass: 208.09200
• Monoisotopic Mass: 208.091956283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 2.01840

Additional information on Methyl 4-(Trimethylsilyl)benzoate

Comprehensive Guide to Methyl 4-(Trimethylsilyl)benzoate (CAS No. 22515-30-6): Properties, Applications, and Industry Insights

Methyl 4-(Trimethylsilyl)benzoate (CAS 22515-30-6) is a specialized organosilicon compound widely utilized in organic synthesis, pharmaceuticals, and advanced material science. Its unique molecular structure, featuring a trimethylsilyl group and a methyl ester moiety, enables versatile reactivity, making it a valuable intermediate for researchers and industrial applications. This article explores its properties, synthesis methods, and emerging trends aligned with current scientific and industrial demands.

The compound’s CAS number 22515-30-6 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. With growing interest in silicon-containing compounds for green chemistry and sustainable processes, Methyl 4-(Trimethylsilyl)benzoate has gained attention for its role in catalysis and functional material design. Users frequently search for "silyl ester applications" or "benzoate derivatives in drug development," reflecting its relevance in cutting-edge research.

From a synthetic perspective, Methyl 4-(Trimethylsilyl)benzoate is often prepared via esterification of 4-(trimethylsilyl)benzoic acid, followed by purification to achieve high yields. Its thermal stability and solubility in organic solvents (e.g., THF, DCM) make it suitable for reactions under inert atmospheres. Recent studies highlight its utility in cross-coupling reactions, a hotspot in pharmaceutical chemistry for constructing complex molecular architectures.

Industry professionals increasingly seek "high-purity Methyl 4-(Trimethylsilyl)benzoate suppliers" due to stringent quality requirements in electronic materials and coatings. The compound’s hydrophobicity and low polarity also contribute to its use in surface modification technologies, aligning with trends in nanotechnology and water-resistant coatings. Additionally, its role in protecting group strategies for carboxylates is frequently discussed in academic forums.

Environmental and safety considerations are paramount when handling CAS 22515-30-6. While not classified as hazardous under standard guidelines, proper storage in airtight containers away from moisture ensures longevity. Researchers often query "handling silyl esters safely" or "degradation pathways of trimethylsilyl compounds," underscoring the need for clear technical documentation.

In conclusion, Methyl 4-(Trimethylsilyl)benzoate (CAS 22515-30-6) bridges fundamental research and industrial innovation. Its applications span organic electronics, medicinal chemistry, and material science, driven by the demand for efficient synthetic tools. As AI and automation reshape chemical discovery, this compound’s adaptability positions it as a staple in modern laboratories.